Cas no 67696-78-0 (6-Oxo Norethindrone)

• Product Name: 6-Oxo Norethindrone
• CAS No: 67696-78-0
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 890832
• PubChem ID: 13828626
• Update Time: 2025-06-30

6-Oxo Norethindrone Chemical and Physical Properties

Names and Identifiers

• 6-Ketonorethindrone
• 6-Oxo Norethindrone
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• (17alpha)-17-Hydroxy-19-norpregn-4-en-20-yne-3,6-dione
• AKOS032958247
• 6-ketonorethisterone
• DTXSID50550661
• 67696-78-0
• 6-Keto Norethindrone
• 17?-Hydroxy-19-nor-17?-pregn-4-en-20-yn-3,6-dione
• TK6LUR9FS5

• Inchi： 1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17,23H,4-9,11H2,2H3/t13-,14-,15-,17+,19+,20+/m1/s1
• InChI Key： GFUSEGGPVQNTTK-WLCXVKOPSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.67150

Additional information on 6-Oxo Norethindrone

Introduction to Compound CAS No. 67696-78-0: 6-Oxo Norethindrone

The compound with CAS No. 67696-78-0, commonly referred to as 6-Oxo Norethindrone, is a synthetic steroid derivative that has garnered significant attention in the fields of pharmacology and endocrinology. This compound is a derivative of norethindrone, which itself is a progestin—a synthetic version of the naturally occurring hormone progesterone. The 6-Oxo Norethindrone structure introduces an additional ketone group at the 6-position, which alters its pharmacokinetic and pharmacodynamic properties compared to its parent compound.

Recent studies have highlighted the potential of 6-Oxo Norethindrone in various therapeutic applications, particularly in the realm of hormonal contraception and endocrine disorders. Its unique chemical structure allows for enhanced bioavailability and reduced side effects, making it a promising candidate for next-generation hormonal treatments. Researchers have also explored its role in managing conditions such as endometriosis, uterine fibroids, and certain types of cancers where hormonal regulation plays a critical role.

The synthesis of 6-Oxo Norethindrone involves a series of intricate chemical reactions, including oxidation and purification steps to ensure high purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, are employed to confirm the compound's structure and stability. These methods have been instrumental in validating the compound's integrity for preclinical and clinical studies.

One of the most compelling aspects of 6-Oxo Norethindrone is its ability to modulate estrogen receptors more effectively than traditional progestins. This characteristic has led to investigations into its potential use in hormone replacement therapy (HRT) for postmenopausal women, where balancing estrogen and progesterone levels is crucial for maintaining bone density and cardiovascular health. Recent clinical trials have demonstrated promising results in terms of efficacy and patient tolerance.

In addition to its therapeutic applications, 6-Oxo Norethindrone has been studied for its role in reproductive health. Researchers have examined its impact on ovarian function, uterine lining thickness, and menstrual cycle regulation. These studies have provided valuable insights into the compound's potential as a contraceptive agent with fewer adverse effects compared to existing options.

The global pharmaceutical industry has taken notice of 6-Oxo Norethindrone, with several companies investing in its development pipeline. Regulatory agencies have also expressed interest in evaluating its safety profile and efficacy through rigorous testing protocols. As research progresses, the compound is expected to play a pivotal role in advancing personalized medicine approaches tailored to individual patient needs.

In conclusion, CAS No. 67696-78-0: 6-Oxo Norethindrone represents a significant advancement in steroid hormone research. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the future of hormonal therapies. As ongoing studies continue to uncover its full potential, this compound holds immense promise for improving women's health outcomes worldwide.